Cas no 162204-30-0 (5'-Deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine)
162204-30-0 structure
Product Name:5'-Deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine
CAS No:162204-30-0
MF:C15H22FN3O6
MW:359.35008764267
MDL:MFCD23135645
CID:109921
PubChem ID:54201881
Update Time:2025-04-18
5'-Deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine Chemical and Physical Properties
Names and Identifiers
-
- 5'-Deoxy-5-fluoro-N4-(isopentyloxycarbonyl)cytidine
- 3-methylbutyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
- 5?-Deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine
- 5'-Deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine
- BCP0008240
- Cytidine, 5'-deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]-
- Cytidine,5'-deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]- (9CI)
- 5'-deoxy-5-fluoro-N4-(3-methyl-1-butyloxycarbonyl)cytidine
- Isopentyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
- UNII-T83E758HO7
- Capecitabine iMpurity F
- Capecitabine EP Impurity E
- Capecitabine Impurity E(EP)
- Capecitabine 3-Methylbutyloxy Impurity
- 5'-Deoxy-5-fluoro-N4-(2-methyl-1-butuloxycarbonyl)cytidine
- [1-(5-Deoxy--D-ribofuranosyl)-5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl]-carbamic Acid 3-Methylbutyl Ester
- 162204-30-0
- AS-80468
- SCHEMBL284973
- DTXSID50167334
- A899353
- Q27289796
- 3-Methylbutyl [1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
- Isopentyl(1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
- 5'-deoxy-5-fluoro-n4-(isopentyloxycarbonyl)cytidine;5'-deoxy-5-fluoro-n-((3-methylbutoxy)carbonyl)cytidine
- 3-methylbutyl N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl}carbamate
- AKOS016008206
- F19397
- T83E758HO7
- (5'-DEOXY-5-FLUORO-N4-(3-METHYL-1-BUTYLOXYCARBONYL)CYTIDINE)
- CYTIDINE, 5'-DEOXY-5-FLUORO-N-((3-METHYLBUTOXY)CARBONYL)-
- CARBAMIC ACID, (1-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-1,2-DIHYDRO-2-OXO-4-PYRIMIDINYL)-, 3-METHYLBUTYL ESTER
- CHEMBL2041684
- 3-METHYLBUTYL N-{1-[(2R,3R,4S,5R)-3,4-DIHYDROXY-5-METHYLOXOLAN-2-YL]-5-FLUORO-2-OXOPYRIMIDIN-4-YL}CARBAMATE
- DA-49817
- DTXCID3089825
- CARBAMIC ACID, (1-(5-DEOXY-BETA-D-RIBOFURANOSYL)-5-FLUORO-1,2-DIHYDRO-2-OXO-4-PYRIMIDINYL)-, 3-METHYLBUTYL ESTER
- 5'-Deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine
-
- MDL: MFCD23135645
- Inchi: 1S/C15H22FN3O6/c1-7(2)4-5-24-15(23)18-12-9(16)6-19(14(22)17-12)13-11(21)10(20)8(3)25-13/h6-8,10-11,13,20-21H,4-5H2,1-3H3,(H,17,18,22,23)/t8-,10-,11-,13-/m1/s1
- InChI Key: PPVCPOIDSSQXMR-UORFTKCHSA-N
- SMILES: FC1C(NC(=O)OCCC(C)C)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)=O
Computed Properties
- Exact Mass: 359.14900
- Monoisotopic Mass: 359.14926359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 106-109°C
- Refractive Index: 1.601
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- PSA: 126.40000
- LogP: 0.62970
5'-Deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
5'-Deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM166592-1g |
isopentyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate |
162204-30-0 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A089004781-1g |
Isopentyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate |
162204-30-0 | 95% | 1g |
1,175.04 USD | 2021-06-01 | |
| eNovation Chemicals LLC | Y0991870-1g |
5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine |
162204-30-0 | 95% | 1g |
$1615 | 2024-08-02 | |
| TRC | D235350-2mg |
5'-Deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine |
162204-30-0 | 2mg |
$133.00 | 2023-05-18 | ||
| TRC | D235350-5mg |
5'-Deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine |
162204-30-0 | 5mg |
$190.00 | 2023-05-18 | ||
| TRC | D235350-10mg |
5'-Deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine |
162204-30-0 | 10mg |
$ 362.00 | 2023-09-08 | ||
| TRC | D235350-25mg |
5'-Deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine |
162204-30-0 | 25mg |
$ 857.00 | 2023-09-08 | ||
| TRC | D235350-50mg |
5'-Deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine |
162204-30-0 | 50mg |
$1476.00 | 2023-05-18 | ||
| Ambeed | A632394-250mg |
Isopentyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate |
162204-30-0 | 97% | 250mg |
$452.0 | 2025-02-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-207070-5 mg |
5′-Deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine, |
162204-30-0 | 5mg |
¥2,482.00 | 2023-07-11 |
5'-Deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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